2-Bromo-4-cyclopropoxy-3-ethylpyridine

• Molecular Formula: C10H12BrNO
• Molecular Weight: 242.11 g/mol
• IUPAC Name: 2-bromo-4-cyclopropyloxy-3-ethylpyridine
• InChI: InChI=1S/C10H12BrNO/c1-2-8-9(13-7-3-4-7)5-6-12-10(8)11/h5-7H,2-4H2,1H3
• InChI Key: TZHKALQWGGIDHK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=CN=C1Br)OC2CC2

Description

The compound 2-Bromo-4-cyclopropoxy-3-ethylpyridine is a brominated pyridine derivative featuring a cyclopropoxy substituent at the 4-position and an ethyl group at the 3-position. Pyridine derivatives are widely utilized in pharmaceuticals, agrochemicals, and materials science due to their versatile reactivity and structural diversity.

Preparation Methods

The synthesis of 2-Bromo-4-cyclopropoxy-3-ethylpyridine can be achieved through various synthetic routes. One common method involves the bromination of 4-cyclopropoxy-3-ethylpyridine using bromine or a brominating agent under controlled conditions . The reaction is typically carried out in an organic solvent such as dichloromethane or chloroform at a low temperature to ensure selective bromination at the desired position.

Industrial production methods may involve the use of continuous flow reactors to optimize the reaction conditions and improve the yield of the desired product. The use of catalysts and advanced purification techniques can further enhance the efficiency of the synthesis process.

Chemical Reactions Analysis

2-Bromo-4-cyclopropoxy-3-ethylpyridine undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom in the compound can be replaced by other nucleophiles through nucleophilic substitution reactions.

Oxidation Reactions: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding pyridine N-oxides.

Reduction Reactions: Reduction of the compound can be achieved using reducing agents like lithium aluminum hydride or sodium borohydride to yield the corresponding amine derivatives.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

2-Bromo-4-cyclopropoxy-3-ethylpyridine has several scientific research applications, including:

Chemistry: The compound is used as an intermediate in the synthesis of various organic molecules, including pharmaceuticals and agrochemicals.

Biology: It is used in the study of biological pathways and mechanisms, particularly in the development of enzyme inhibitors and receptor modulators.

Medicine: The compound is investigated for its potential therapeutic applications, including its role as a precursor in the synthesis of drugs targeting specific diseases.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 2-Bromo-4-cyclopropoxy-3-ethylpyridine involves its interaction with specific molecular targets and pathways. The compound can act as an inhibitor or modulator of enzymes and receptors, affecting various biochemical processes. The exact mechanism depends on the specific application and the target molecule involved .

Comparison with Similar Compounds

Comparison with Similar Compounds

2-Bromo-3-methylpyridine (CAS 3430-17-9)

• Molecular Formula : C₆H₆BrN .
• Substituents : Bromine at the 2-position and a methyl group at the 3-position.
• Applications : Commonly used as a building block in pharmaceutical synthesis.
• Safety : Classified under HazCom 2012 standards, with compliance to CLP Regulation (EC) 1272/2008 .

Other Bromopyridine Derivatives

• 2-[3-(Bromomethyl)-4-pyridinyl]-1H-isoindole-1,3(2H)-dione (CAS 954240-74-5): Contains an isoindole-dione moiety, which may influence its reactivity in cross-coupling reactions .

Key Differences

Property	2-Bromo-4-cyclopropoxy-3-ethylpyridine (Hypothetical)	2-Bromo-3-methylpyridine	5-Bromo-3-methyl-2-[(piperidin-1-yl)carbonyl]pyridine
Substituents	4-cyclopropoxy, 3-ethyl	3-methyl	3-methyl, 2-piperidine-carboxamide
Molecular Complexity	High (cyclopropyl ether)	Moderate	High (amide functionalization)
Therapeutic Potential	Unreported	Intermediate	Likely bioactive scaffold

Research Findings and Limitations

• Synthetic Challenges : The cyclopropoxy group in 2-Bromo-4-cyclopropoxy-3-ethylpyridine may introduce steric hindrance, complicating synthetic routes compared to simpler analogs like 2-Bromo-3-methylpyridine .
• Functional Group Impact : Cyclopropoxy and ethyl groups could alter solubility and metabolic stability relative to methyl or carboxamide-substituted analogs .